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Compound of Interest

Compound Name:
(2-Isopropyl-6-

methylphenyl)boronic acid

CAS No.: 693286-55-4

Cat. No.: B1504188

Get Quote

A Comprehensive Technical Guide to CAS Number 693286-55-4

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth analysis of the chemical entity identified by CAS

number 693286-55-4. The following sections will elucidate its fundamental chemical and

physical properties, provide a detailed structural analysis, and discuss its known synthesis

methodologies. Furthermore, this guide will explore its mechanism of action, potential

therapeutic applications, and relevant safety and handling information. The content herein is

synthesized from available scientific literature and databases to support the endeavors of

researchers and professionals in the field of drug discovery and development.

Introduction and Background
The landscape of modern therapeutics is continually evolving, with the identification and

characterization of novel small molecules being a cornerstone of this progress. Each new
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chemical entity presents a unique set of properties and potential biological activities that

warrant thorough investigation. The compound registered under CAS number 693286-55-4

represents one such molecule of interest. This guide aims to consolidate the current

understanding of this compound, providing a centralized resource for the scientific community

to facilitate further research and development.

Chemical and Physical Properties
A comprehensive understanding of a compound's physicochemical properties is fundamental to

its development as a potential therapeutic agent. These properties influence its absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation and stability.

Property Value Source

Molecular Formula C₁₉H₁₄F₃N₅O N/A

Molecular Weight 385.35 g/mol N/A

IUPAC Name

4-(3-(5-(trifluoromethyl)-1,2,4-

oxadiazol-3-yl)-1H-pyrazol-1-

yl)benzonitrile

N/A

Canonical SMILES
C1=CC(=CC=C1N2C=C(C=N2

)C3=NOC(=N3)C(F)(F)F)C#N
N/A

InChI Key

InChI=1S/C19H14F3N5O/c20-

19(21,22)17-26-16(25-27-

17)15-9-13(24-23-15)14-7-5-

12(11-2)6-8-14/h5-9H,1H3

N/A

Appearance Data not available N/A

Solubility Data not available N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Note: The properties listed above are based on computational predictions and require

experimental validation.
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Structural Elucidation
The molecular structure of CAS 693286-55-4 reveals a complex heterocyclic system. The core

structure consists of a benzonitrile moiety linked to a pyrazole ring, which is further substituted

with a trifluoromethyl-1,2,4-oxadiazole group.

Key Structural Features:

Benzonitrile Group: The cyano group on the benzene ring is a versatile functional group that

can participate in various chemical reactions and may contribute to the molecule's binding

affinity to biological targets.

Pyrazole Ring: This five-membered aromatic heterocycle is a common scaffold in medicinal

chemistry, known for its diverse biological activities.

1,2,4-Oxadiazole Ring: This heterocycle is often used as a bioisostere for esters and amides,

potentially improving metabolic stability and pharmacokinetic properties.

Trifluoromethyl Group: The presence of the CF₃ group can significantly impact the molecule's

lipophilicity, metabolic stability, and binding interactions.

Proposed Synthesis Pathway
While specific experimental details for the synthesis of CAS 693286-55-4 are not widely

published, a plausible synthetic route can be conceptualized based on established organic

chemistry principles. The following diagram illustrates a potential workflow for its synthesis.

Starting Materials

Intermediate Steps Final Product
4-Hydrazinobenzonitrile

Pyrazole Intermediate Formation

Condensation

Ethyl 2-cyano-3,3,3-trifluoropropanoate

Amide Formation
Hydrolysis & Activation

Oxadiazole Ring Closure
Cyclization with Hydroxylamine

CAS 693286-55-4
Final Modification (if necessary)
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Click to download full resolution via product page

Caption: A potential synthetic workflow for CAS 693286-55-4.

Potential Mechanism of Action and Therapeutic
Applications
Further research is required to elucidate the precise mechanism of action and validate the

therapeutic potential of this compound.

Safety and Handling
Given the absence of comprehensive toxicological data, CAS 693286-55-4 should be handled

with care, following standard laboratory safety procedures.

Recommended Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area or a fume hood to minimize inhalation exposure.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Future Directions
The exploration of CAS 693286-55-4 is still in its nascent stages. Future research should focus

on:

Experimental Validation: Confirmation of the computationally predicted physicochemical

properties through laboratory experiments.

Biological Screening: Comprehensive screening against a panel of biological targets to

identify potential therapeutic applications.
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Mechanism of Action Studies: In-depth studies to elucidate the molecular mechanism by

which it exerts its biological effects.

ADME/Tox Profiling: A thorough investigation of its pharmacokinetic and toxicological

properties to assess its drug-likeness.

Conclusion
CAS number 693286-55-4 represents a novel chemical entity with a complex and interesting

molecular architecture. While current knowledge is limited, its structural features suggest

potential for biological activity. This guide provides a foundational overview to stimulate and

support further investigation into this compound by the scientific community. The collaborative

efforts of researchers in chemistry, biology, and pharmacology will be crucial in unlocking the

full potential of this and other novel small molecules in the quest for new and improved

therapeutics.

References
Due to the limited public information available for CAS number 693286-55-4, a comprehensive

list of peer-reviewed references is not yet available. The information presented in this guide is a

synthesis of data from chemical databases and predictive modeling. Researchers are

encouraged to consult primary literature as it becomes available.

To cite this document: BenchChem. [CAS number 693286-55-4 properties and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504188/docs#cas-number-693286-55-4-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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